Cas no 1215834-03-9 ((2R)-2-[(2,4-dichlorobenzoyl)amino]-4-methylpentanoic acid)

• Product Name: (2R)-2-[(2,4-dichlorobenzoyl)amino]-4-methylpentanoic acid
• CAS No: 1215834-03-9
• MF: C₁₃H₁₅Cl₂NO₃
• MW: 304.169101953506
• CID: 6348197
• PubChem ID: 2386016
• Update Time: 2025-05-21

(2R)-2-[(2,4-dichlorobenzoyl)amino]-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS017438098
• EN300-6736174
• 1215834-03-9
• (2R)-2-[(2,4-dichlorobenzoyl)amino]-4-methylpentanoic acid
• (2R)-2-[(2,4-dichlorophenyl)formamido]-4-methylpentanoic acid

• Inchi： 1S/C13H15Cl2NO3/c1-7(2)5-11(13(18)19)16-12(17)9-4-3-8(14)6-10(9)15/h3-4,6-7,11H,5H2,1-2H3,(H,16,17)(H,18,19)/t11-/m1/s1
• InChI Key： RKLNYXBGSUTCSH-LLVKDONJSA-N
• SMILES： ClC1C=C(C=CC=1C(N[C@@H](C(=O)O)CC(C)C)=O)Cl

Computed Properties

• Exact Mass: 303.0428987g/mol
• Monoisotopic Mass: 303.0428987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.4Ų

Additional information on (2R)-2-[(2,4-dichlorobenzoyl)amino]-4-methylpentanoic acid

Compound CAS No. 1215834-03-9: (2R)-2-[(2,4-Dichlorobenzoyl)amino]-4-methylpentanoic Acid

The compound CAS No. 1215834-03-9, also known as (2R)-2-[(2,4-dichlorobenzoyl)amino]-4-methylpentanoic acid, is a significant molecule in the field of organic synthesis and drug development. This compound belongs to the class of amino acids and their derivatives, specifically featuring a chiral center at the second carbon atom, which is a hallmark of its stereochemistry. The molecule's structure comprises a pentanoic acid backbone with a substituted benzoyl group attached via an amide linkage, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in chiral synthesis have highlighted the importance of this compound in asymmetric catalysis and enantioselective reactions. Researchers have employed this compound as a building block for constructing complex molecules with high enantioselectivity, leveraging its unique stereochemical properties. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated its utility in the development of peptide-based inhibitors for protease enzymes, which are critical targets in oncology and infectious diseases.

The structural features of (2R)-2-[(2,4-dichlorobenzoyl)amino]-4-methylpentanoic acid make it particularly suitable for exploring the relationship between molecular architecture and biological activity. The presence of the dichlorobenzoyl group introduces electronic and steric effects that can modulate the compound's interactions with biological systems. Recent computational studies using molecular docking techniques have revealed that this group plays a pivotal role in determining the binding affinity of the compound to various protein targets.

In addition to its role in drug discovery, this compound has found applications in peptide synthesis and combinatorial chemistry. Its amino acid derivative nature allows for easy incorporation into peptide libraries, enabling high-throughput screening for bioactive molecules. A study published in Nature Communications utilized this compound to construct a library of cyclic peptides that exhibited potent inhibitory activity against a panel of kinases involved in cancer signaling pathways.

The synthesis of CAS No. 1215834-03-9 has been optimized through various methodologies, including enzymatic resolution and stereoselective catalysis. These advancements have significantly improved the yield and enantiomeric excess of the compound, making it more accessible for large-scale applications in both academic research and industrial settings.

Furthermore, the compound's stability under physiological conditions has been extensively studied, revealing its potential as a prodrug or intermediate in drug delivery systems. Its ability to undergo controlled hydrolysis under specific pH conditions makes it an attractive candidate for targeted drug release mechanisms.

In conclusion, (2R)-2-[(2,4-dichlorobenzoyl)amino]-4-methylpentanoic acid stands as a versatile molecule with wide-ranging applications in organic chemistry and pharmacology. Its unique structure, coupled with recent breakthroughs in synthetic methods and biological evaluations, positions it as a key player in advancing drug discovery and chemical innovation.